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Quantitative Data Summary

Get Quote

The table below summarizes the key parameters of two validated spectrophotometric methods for Pefloxacin

Mesylate determination.

Method Parameter

lon-Pair Method (Bromophenol Blue)

Direct UV Method

Principle

Absorption Maximum

(Amax)

Linear Range

Molar Absorptivity

Limit of Detection
(LOD)

Limit of
Quantification (LOQ)

Formation and extraction of an ion-pair
complex [1]

590 nm [1]

0.15 - 1.25 pg/mL [1]

Reported [1]

Reported [1]

Reported [1]

Direct measurement of UV
absorption [2]

272 nm [2]

0.5 - 20 pg/mL [2]

Reported [2]

Reported [2]

Reported [2]
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Method Parameter lon-Pair Method (Bromophenol Blue) Direct UV Method

Accuracy (Recovery) 97.5% - 101.9% (Tablets); 97.0% - Applied for bulk and in-situ gelling
106.0% (Spike recovery) [1] ocular formulations [2]

Precision (RSD) 1.0% - 1.1% [1] Precise (as per ICH guidelines) [2]

Detailed Experimental Protocols

Here are the step-by-step experimental workflows for the two methods.

Protocol 1: lon-Pair Method with Bromophenol Blue

This method is based on the formation of an ion-pair complex between Pefloxacin Mesylate and

Bromophenol Blue (BPB) at pH 5.2, followed by the extraction and measurement of the free dye [1].
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lon-Pair Spectrophotometric Method Workflow

@re PFM standard solutD

G/Iix with Bromophenol Blue (BPB) solutior)
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l
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Procedure [1]:

¢ Preparation of Standard Solution: Dissolve an appropriate amount of pure Pefloxacin Mesylate in a
suitable solvent to prepare a standard stock solution.

¢ lon-Pair Formation: Mix aliquots of the standard PFM solution with a solution of Bromophenol Blue.

e pH Adjustment: Adjust the pH of the mixture to 5.2 using a suitable buffer.

e Complex Formation: Allow the Pefloxacin-BPB ion-pair complex to form.
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e Extraction: The complex is then extracted into an organic solvent. The free BPB dye is back-
extracted and separated.

e Absorbance Measurement: Measure the absorbance of the extracted dye solution at 590 nm
against a reagent blank.

e Calibration: Construct a calibration curve (absorbance vs. concentration) in the range of 0.15 - 1.25
pg/mL and determine the concentration of unknown samples from this curve.

Protocol 2: Direct UV Spectrophotometric Method

This method is a simpler, eco-friendly approach that directly measures the UV absorption of Pefloxacin

Mesylate in a solution buffered to simulate physiological pH [2].

Direct UV Spectrophotometric Method Workflow

@re PFM in STF pH 7.4

G/Ortex mix for homogeneit)a

'

[Scan spectrum (200-400 an

Gdentify Amax at 272 nm]
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Procedure [2]:

¢ Solution Preparation: Dissolve the PFM (bulk drug or extracted from formulation) in Simulated Tear
Fluid (STF) at pH 7.4.

¢ Mixing: Vortex the solution to ensure homogeneity.

e Spectral Scanning: Scan the solution in a UV spectrophotometer over the range of 200 to 400 nm to
identify the absorption maximum.

e Absorbance Measurement: Measure the absorbance of the solution at the determined Amax of 272
nm.

e Calibration: Prepare a calibration curve using standard solutions in the concentration range of 0.5 -
20 pg/mL and use it to determine the concentration of unknown samples.

Method Validation Summary

Both methods have been validated according to International Council for Harmonisation (ICH) guidelines.

Here is a summary of the typical validation criteria and the reported performance.

Method Validation Parameters and Sequence

o Linearity ] ) Accuracy Precision LOD & LOQ
LARiEE R [Correlation coef. (R?) > 0.999 [Recovery: 97-106%] RSD < 3% [Sensitivity established

Click to download full resolution via product page

Key Validation Parameters [1] [2]:

¢ Linearity and Range: Both methods demonstrated a good correlation coefficient (>0.999) across
their respective concentration ranges.

e Accuracy: Assessed by spike recovery experiments. The lon-Pair method reported recoveries
between 97.0% and 106.0%, confirming high accuracy [1].

¢ Precision: Both intra-day and inter-day precision were established. The lon-Pair method showed
Relative Standard Deviation (RSD) values between 1.0% and 1.1%, indicating excellent repeatability
[1].

e Sensitivity: The Limits of Detection (LOD) and Quantification (LOQ) were determined for both
methods, confirming their sensitivity for quantifying low amounts of PFM [1] [2].
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Application Notes

e Method Selection: For routine analysis of tablets, the lon-Pair method is well-suited and has been
successfully applied [1]. For analysis related to ocular formulations, the Direct UV method developed
in STF pH 7.4 is more appropriate and environmentally friendly [2].

e Compliance: Ensure all experiments are designed to meet the relevant ICH Q2(R1) guidelines for
validation of analytical procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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